Cas no 1485121-64-9 (2-cyclobutyl-1H-imidazole-4-carbaldehyde)

• Product Name: 2-cyclobutyl-1H-imidazole-4-carbaldehyde
• CAS No: 1485121-64-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD21118006
• CID: 5683555
• PubChem ID: 64985820
• Update Time: 2025-10-31

2-cyclobutyl-1H-imidazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-1H-imidazole-5-carbaldehyde
• 1H-Imidazole-5-carboxaldehyde, 2-cyclobutyl-
• EN300-2524801
• 2-cyclobutyl-1H-imidazole-4-carbaldehyde
• 1485121-64-9
• AKOS014316962

• MDL： MFCD21118006
• Inchi： 1S/C8H10N2O/c11-5-7-4-9-8(10-7)6-2-1-3-6/h4-6H,1-3H2,(H,9,10)
• InChI Key： FOAPJFGZCBFZGS-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)NC(C=O)=CN=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 411.4±18.0 °C(Predicted)
• pka: 12.16±0.10(Predicted)

Additional information on 2-cyclobutyl-1H-imidazole-4-carbaldehyde

Introduction to 2-Cyclobutyl-1H-Imidazole-4-Carbaldehyde (CAS No. 1485121-64-9)

2-Cyclobutyl-1H-imidazole-4-carbaldehyde (CAS No. 1485121-64-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its cyclobutyl and imidazole functional groups, which contribute to its reactivity and biological activity.

The molecular formula of 2-cyclobutyl-1H-imidazole-4-carbaldehyde is C₉H₁₃N₂O, and its molecular weight is approximately 163.21 g/mol. The compound's structure consists of a cyclobutyl ring attached to an imidazole ring, with a formyl group (-CHO) at the 4-position of the imidazole ring. This arrangement provides a rich platform for further chemical modifications and derivatizations, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 2-cyclobutyl-1H-imidazole-4-carbaldehyde has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as a scaffold for antiviral, antibacterial, and anticancer agents. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent antiviral activity against several strains of influenza virus. The cyclobutyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability.

Beyond its medicinal applications, 2-cyclobutyl-1H-imidazole-4-carbaldehyde has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound as a precursor in the development of new types of polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in industries such as aerospace, automotive, and electronics.

In synthetic organic chemistry, 2-cyclobutyl-1H-imidazole-4-carbaldehyde serves as a versatile starting material for various chemical transformations. Its formyl group can be readily converted into other functional groups through reactions such as reduction to an alcohol or oxidation to a carboxylic acid. Additionally, the imidazole ring can undergo electrophilic substitution reactions, providing access to a wide range of substituted derivatives. This flexibility makes it an attractive choice for chemists working on complex molecule synthesis.

The synthesis of 2-cyclobutyl-1H-imidazole-4-carbaldehyde typically involves multi-step procedures that combine techniques from both organic and inorganic chemistry. One common approach involves the condensation of cyclobutanecarboxaldehyde with an appropriate imine precursor followed by cyclization to form the imidazole ring. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes, reducing the overall cost and environmental impact of production.

The physical properties of 2-cyclobutyl-1H-imidazole-4-carbaldehyde, such as its melting point (75-77°C) and boiling point (180°C at 0.5 mmHg), are important considerations for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place away from strong oxidizing agents to prevent degradation.

In conclusion, 2-cyclobutyl-1H-imidazole-4-carbaldehyde (CAS No. 1485121-64-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs, advanced materials, and complex molecules. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.